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The term "MR10" does not correspond to a single, universally recognized molecule in cellular

biology. Instead, it appears as part of the nomenclature for several distinct genes and proteins,

each with its own specific biological functions. This guide provides an overview of the most

probable candidates based on established scientific literature, highlighting their roles in cellular

models. Without a more specific identifier, such as a full gene name or the organism of interest,

a definitive, in-depth analysis of a single "MR10" entity is not feasible.

Potential Candidates for "MR10"
Based on current biological databases, the designation "MR10" could refer to several different

molecules, including MTR10 in yeast, the human genetic locus MRT10, and the protein

MTMR10. Each of these has a distinct and unrelated biological role.

MTR10 in Yeast: A Key Player in Nuclear Transport
In the yeast model organism Saccharomyces cerevisiae, Mtr10p is a protein that functions as a

nuclear import receptor.[1] It is specifically involved in the transport of the mRNA-binding

protein Npl3p from the cytoplasm into the nucleus.[1] This process is crucial for the proper

functioning of mRNA-related processes within the cell.

Key Functions of Mtr10p:

Nuclear Import: Mtr10p directly binds to Npl3p in the cytoplasm and facilitates its movement

through the nuclear pore complex into the nucleus.[1]
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Complex Formation: The interaction between Mtr10p and Npl3p is regulated by the presence

of other molecules, such as Ran-GTP and RNA, which are involved in the release of Npl3p

inside the nucleus.[1]

The study of Mtr10p in yeast provides valuable insights into the fundamental mechanisms of

nucleocytoplasmic transport, a process that is highly conserved across eukaryotes.

MRT10: A Human Genetic Locus Linked to
Intellectual Disability
In humans, MRT10 refers to a genetic locus, specifically "Mental Retardation, Non-Syndromic,

Autosomal Recessive, 10".[2] This designation points to a specific region on a chromosome

that is associated with a particular form of inherited intellectual disability.[2] It is important to

note that MRT10 is a chromosomal location and not a single protein with a direct cellular

function that can be described through signaling pathways in the same way as a protein like

MTR10. Research related to MRT10 would typically involve genetic mapping and identifying

the specific gene or genes within this locus that are responsible for the observed phenotype.

MTMR10: Myotubularin Related Protein 10
Another potential candidate is MTMR10, which stands for Myotubularin Related Protein 10.[3]

[4][5] This protein is part of the myotubularin family of phosphatases, which are known to be

involved in regulating the levels of phosphoinositides, lipid molecules that play critical roles in

cellular signaling and membrane trafficking. While the specific functions of MTMR10 are still

under investigation, its relation to other myotubularins suggests a role in cellular processes

such as endocytosis, autophagy, and vesicle trafficking.

Other Possibilities: PEG10
While the name is different, it is conceivable that "MR10" could be a mistyping of PEG10

(Paternally Expressed Gene 10). PEG10 is a retrotransposon-derived gene that is essential for

placental development and has been implicated in various cancers.[6] It plays roles in cell

proliferation, apoptosis, and metastasis, making it a significant focus of research in

developmental biology and oncology.[6]
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The biological function of "MR10" in cellular models is entirely dependent on which specific

"MR10" is being referred to. The roles range from nuclear import in yeast (Mtr10p) to a genetic

locus associated with human disease (MRT10) and a potential role in cellular signaling and

trafficking (MTMR10).

To obtain a detailed technical guide with quantitative data, experimental protocols, and

signaling pathway diagrams, it is crucial to first specify the exact molecule of interest. For

example, providing the full gene name (e.g., MTMR10), the organism (e.g., human, yeast), or a

database accession number (e.g., from NCBI or UniProt) would be necessary to conduct a

focused and accurate analysis. Without this clarification, any in-depth exploration would be

based on an assumption that could be incorrect.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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